Cas no 1147406-32-3 (1-(2-Chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane)
1-(2-Chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- AKOS034209728
- 1147406-32-3
- 1-(2-chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane
- Z340011578
- EN300-26596197
- (2-chloropyridin-4-yl)-(4-methylsulfonyl-1,4-diazepan-1-yl)methanone
- 1-(2-Chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane
-
- Inchi: 1S/C12H16ClN3O3S/c1-20(18,19)16-6-2-5-15(7-8-16)12(17)10-3-4-14-11(13)9-10/h3-4,9H,2,5-8H2,1H3
- InChI Key: GCLWBNZUFNKWMI-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CN=1)C(N1CCCN(CC1)S(C)(=O)=O)=O
Computed Properties
- Exact Mass: 317.0600902g/mol
- Monoisotopic Mass: 317.0600902g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 79Ų
1-(2-Chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26596197-0.1g |
1-(2-chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane |
1147406-32-3 | 95.0% | 0.1g |
$615.0 | 2025-03-20 | |
| Enamine | EN300-26596197-0.25g |
1-(2-chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane |
1147406-32-3 | 95.0% | 0.25g |
$642.0 | 2025-03-20 | |
| Enamine | EN300-26596197-0.5g |
1-(2-chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane |
1147406-32-3 | 95.0% | 0.5g |
$671.0 | 2025-03-20 | |
| Enamine | EN300-26596197-1g |
1-(2-chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane |
1147406-32-3 | 90% | 1g |
$699.0 | 2023-09-13 | |
| Enamine | EN300-26596197-2.5g |
1-(2-chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane |
1147406-32-3 | 95.0% | 2.5g |
$1370.0 | 2025-03-20 | |
| Enamine | EN300-26596197-5g |
1-(2-chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane |
1147406-32-3 | 90% | 5g |
$2028.0 | 2023-09-13 | |
| Enamine | EN300-26596197-10g |
1-(2-chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane |
1147406-32-3 | 90% | 10g |
$3007.0 | 2023-09-13 | |
| Enamine | EN300-26596197-0.05g |
1-(2-chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane |
1147406-32-3 | 95.0% | 0.05g |
$587.0 | 2025-03-20 | |
| Enamine | EN300-26596197-10.0g |
1-(2-chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane |
1147406-32-3 | 95.0% | 10.0g |
$3007.0 | 2025-03-20 | |
| Enamine | EN300-26596197-5.0g |
1-(2-chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane |
1147406-32-3 | 95.0% | 5.0g |
$2028.0 | 2025-03-20 |
1-(2-Chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1-(2-Chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane
Professional Introduction to Compound with CAS No. 1147406-32-3 and Product Name: 1-(2-Chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane
The compound with the CAS number 1147406-32-3 and the product name 1-(2-Chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates key functional groups that contribute to its unique chemical properties and biological interactions.
At the core of this compound's structure is a 1,4-diazepane core, which is a six-membered aromatic ring containing two nitrogen atoms. This diazepane scaffold is known for its ability to interact with various biological targets, making it a valuable component in drug design. The presence of a chloropyridine moiety at the 2-position and a methanesulfonyl group at the 4-position further enhances the compound's pharmacological profile. These substituents not only influence the electronic properties of the molecule but also play a crucial role in modulating its biological activity.
Recent research has highlighted the importance of 1-(2-Chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane in the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits promising activities against various biological targets, including enzymes and receptors involved in inflammatory and neurological disorders. The chloropyridine group, in particular, has been shown to enhance binding affinity to certain protein targets, while the methanesulfonyl group contributes to metabolic stability and bioavailability.
In terms of mechanism of action, the compound interacts with multiple pathways that are relevant to modern medicine. The 2-Chloropyridine-4-carbonyl moiety is known to disrupt enzyme function by inhibiting key catalytic sites, thereby modulating inflammatory responses. Additionally, the diazepane ring interacts with neurotransmitter receptors, suggesting potential applications in treating conditions such as anxiety and epilepsy. The combination of these structural features makes this compound a versatile tool for pharmacological research.
The synthesis of 1-(2-Chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been utilized to construct the complex heterocyclic framework efficiently.
One of the most compelling aspects of this compound is its potential in preclinical and clinical studies. Researchers have observed significant therapeutic effects in animal models when treated with derivatives of this class. These findings have spurred interest in exploring its efficacy in human trials for conditions such as chronic pain, autoimmune diseases, and neurodegenerative disorders. The structural diversity offered by this molecule allows for further modifications to optimize its pharmacokinetic properties and target specificity.
The chemical properties of 1-(2-Chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane also make it an attractive candidate for computational studies. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into its binding affinity and potential side effects, aiding in the rational design of next-generation analogs with improved therapeutic profiles.
Future directions in research focus on expanding the chemical space explored by this compound. By introducing variations into its structure, scientists aim to discover new derivatives that exhibit enhanced potency or selectivity for specific disease targets. The flexibility offered by the diazepane core allows for diverse functionalization strategies, opening up numerous possibilities for innovation in drug discovery.
In conclusion, 1-(2-Chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis highlights advancements in synthetic methodologies, while its potential therapeutic applications underscore its importance in modern medicine. As research continues to uncover new insights into its mechanisms of action and pharmacological effects, this compound is poised to play a crucial role in shaping future treatments for various human diseases.
1147406-32-3 (1-(2-Chloropyridine-4-carbonyl)-4-methanesulfonyl-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)